Cas no 816-57-9 (N-Nitroso-N-propyl Urea, Contains 40% Water, ~2% Acetic Acid)

• Product Name: N-Nitroso-N-propyl Urea, Contains 40% Water, ~2% Acetic Acid
• CAS No: 816-57-9
• MF: C₄H₉N₃O₂
• MW: 131.133160352707
• MDL: MFCD01675840
• CID: 723026
• PubChem ID: 13157
• Update Time: 2025-05-18

N-Nitroso-N-propyl Urea, Contains 40% Water, ~2% Acetic Acid Chemical and Physical Properties

Names and Identifiers

• Urea,N-nitroso-N-propyl-
• 1-nitroso-1-propylurea
• N-Nitroso-N-propyl U
• N-NITROSO-N-PROPYL UREA
• propylnitrosourea
• 1-nitroso-1-propyl-urea
• 1-Propyl-1-nitrosourea
• Nitrosopropylurea
• N-Nitrosopropylurea
• N-Propylnitrosourea
• N-Propyl-N-nitrosourea
• Urea,1-nitroso-1-propyl
• UREA,N-NITROSO-N-PROPYL
• N-(n-Propyl)-N-nitrosourea
• 816-57-9
• PROPYL-1-NITROSOUREA, 1-
• Nitroso-n-propylurea
• SCHEMBL3500621
• N-Propylnitrosoharnstoff
• UREA, N-NITROSO-N-PROPYL-
• 240IS3J248
• N-Nitroso-N-propyl Urea, Contains 40% Water, 1.8% Acetic Acid
• FT-0672994
• N-Nitroso-n-propyl urea,contains 40% water,1.8% acetic acid
• EN300-840447
• NPU
• AKOS006276787
• N-Nitroso-N-propylurea
• NSC 46792
• N-Nitroso-N-propyl Urea, Contains 40per cent Water, ~2per cent Acetic Acid
• CCRIS 543
• YGGSSUISOYLCBF-UHFFFAOYSA-N
• BRN 2354437
• NSC-46792
• N-Nitroso-N-propyl Urea, Contains 40% Water, ~2% Acetic Acid
• NSC46792
• N-Propylnitrosoharnstoff [German]
• WLN: ZVN3&NO
• DTXSID0021204
• Urea, 1-nitroso-1-propyl-
• 1-n-Propyl-1-nitrosourea
• PNU
• 1-(Aminocarbonyl)-2-oxo-1-propylhydrazine #
• UNII-240IS3J248
• n-Propylnitrosoharnstoff [German]
• DB-256019
• DTXCID101204

• MDL： MFCD01675840
• Inchi： 1S/C4H9N3O2/c1-2-3-7(6-9)4(5)8/h2-3H2,1H3,(H2,5,8)
• InChI Key： YGGSSUISOYLCBF-UHFFFAOYSA-N
• SMILES： O=C(N)N(CCC)N=O

Computed Properties

• Exact Mass: 131.06900
• Monoisotopic Mass: 131.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.3227 (rough estimate)
• Boiling Point: 242.43°C (rough estimate)
• Refractive Index: 1.5700 (estimate)
• Stability/Shelf Life: Unstable at RT, Contains 40% Water, 1.8% Acetic Acid
• PSA: 75.76000
• LogP: 1.15880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Nitrosoureas

Additional information on N-Nitroso-N-propyl Urea, Contains 40% Water, ~2% Acetic Acid

Recent Advances in the Study of N-Nitroso-N-propyl Urea (CAS 816-57-9) and Its Aqueous Formulation

N-Nitroso-N-propyl urea (NPU, CAS 816-57-9) is a well-known alkylating agent and mutagen widely used in chemical biology and pharmaceutical research. The product formulation containing 40% water and ~2% acetic acid has gained attention due to its stability and application-specific advantages. Recent studies have focused on its mechanisms of action, potential therapeutic applications, and safety profiles, providing new insights into its role in modern biomedical research.

A 2023 study published in Chemical Research in Toxicology investigated the stability and decomposition pathways of NPU in aqueous solutions. The researchers found that the presence of 40% water and ~2% acetic acid significantly reduced spontaneous decomposition rates compared to anhydrous formulations, making it more suitable for long-term storage and experimental use. The study also identified key degradation products that could interfere with experimental outcomes, emphasizing the need for proper storage conditions.

In cancer research, NPU has been utilized as a model carcinogen in several recent studies exploring novel chemopreventive strategies. A 2024 paper in Oncotarget demonstrated that the aqueous formulation of NPU produced more consistent tumor induction patterns in rodent models compared to traditional solvent-based preparations. This finding has important implications for standardization in carcinogenicity studies and drug safety testing.

The mutagenic properties of NPU continue to be a focus of genetic toxicology research. A breakthrough study in Nucleic Acids Research (2023) employed advanced sequencing techniques to map NPU-induced DNA adducts at single-nucleotide resolution. The research team discovered sequence-specific preferences in NPU's alkylation pattern, which could explain its variable mutagenic potential across different genomic regions.

From a safety perspective, recent investigations have examined occupational exposure limits for NPU preparations. The European Chemicals Agency (ECHA) released updated guidelines in 2024 specifically addressing handling procedures for aqueous NPU formulations, reflecting growing recognition of their distinct properties compared to pure NPU. These guidelines emphasize the importance of controlling acetic acid vapor exposure in addition to standard NPU precautions.

Emerging applications of NPU include its use as a chemical probe in epigenetics research. A 2024 study in Nature Chemical Biology demonstrated that controlled NPU exposure could selectively modify histone proteins, providing a new tool for investigating chromatin dynamics. The aqueous formulation proved particularly valuable for these applications due to its improved solubility in biological buffers.

Looking forward, research trends suggest increasing interest in developing NPU derivatives with reduced toxicity profiles while maintaining biological activity. Several pharmaceutical companies have reported preliminary success in modifying the NPU structure to create more selective alkylating agents, potentially opening new therapeutic avenues for conditions ranging from cancer to autoimmune diseases.